8-(4-Methoxyphenyl)-1,4-dioxaspiro[4.5]decane

• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 8-(4-methoxyphenyl)-1,4-dioxaspiro[4.5]decane
• InChI: InChI=1S/C15H20O3/c1-16-14-4-2-12(3-5-14)13-6-8-15(9-7-13)17-10-11-18-15/h2-5,13H,6-11H2,1H3
• InChI Key: IAFBDARBNVRSGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCC3(CC2)OCCO3

Description

8-(4-Methoxyphenyl)-1,4-dioxaspiro[4.5]decane is a useful research compound. Its molecular formula is C15H20O3 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8-(4-methoxyphenyl)-1,4-dioxaspiro[4.5]dec-7-ene (526.8 mg, 2.14 mmoL) in EtOH (20 mL) was added 10% Pd/C (50 mg). The reaction was put under an atmosphere of H2 (balloon) and stirred vigorously at room temperature. After 1.5 hours, the catalyst was removed by filtration. The filtrate was concentrated to afford 8-(4-methoxyphenyl)-1,4-dioxaspiro[4.5]decane. 1H NMR (500 MHz, CDCl3): δ 7.14-7.17 (m, 2H), 6.82-6.85 (m, 2H), 3.98 (s, 4H), 3.79 (s, 3H), 2.52 (m, 1H), 1.64-1.86 (m, 8H).